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D-Lactose monohydrate is a cornerstone excipient in the pharmaceutical industry, prized for

its versatility as a filler, binder, and carrier in various dosage forms.[1] Its popularity stems from

its cost-effectiveness, availability, low hygroscopicity, and excellent physical and chemical

stability.[1][2] However, not all lactose is created equal. The physical properties of lactose—

such as particle size distribution, flowability, and compressibility—are meticulously modified to

create distinct grades tailored for specific manufacturing processes and formulation challenges.

[1][3]

This guide provides an in-depth look at the different grades of D-lactose monohydrate, their

key characteristics, selection criteria, and the analytical methods used for their evaluation.

Understanding the Grades of Pharmaceutical
Lactose
The functional performance of lactose in a formulation is directly linked to its physical

characteristics, which are determined by the manufacturing process.[3] The primary grades are

produced through processes like milling, sieving, spray-drying, and granulation.[2]
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Milled Lactose: This grade is produced by milling lactose crystals to varying degrees of

fineness.[3] Milled lactose generally consists of angular particles with irregular shapes.[4]

While it offers good binding properties, its fine particle size leads to poor flowability, making it

most suitable for wet and dry granulation processes where powder flow is less critical.[2][5]

Sieved Lactose: The sieving process yields lactose with a narrower particle size distribution.

[2][3] Coarser sieved grades exhibit good flowability and are often used as diluents in

capsule and sachet filling operations.[1][6]

Spray-Dried Lactose: This grade is manufactured by spray-drying a suspension of fine α-

lactose monohydrate crystals.[7] The resulting particles are spherical agglomerates, which

provide excellent flowability and good compressibility.[3][5] Spray-dried lactose typically

contains a mixture of crystalline and amorphous lactose, a combination that enhances its

compaction properties, making it a preferred choice for direct compression (DC) tablet

manufacturing.[8][9]

Anhydrous Lactose: Produced through a roller-drying process, this grade primarily consists

of anhydrous β-lactose. It is known for its excellent compressibility and is often used in high-

speed tableting and for formulations with moisture-sensitive drugs.[5][10] Its particles are

often irregular flakes.[8]

Granulated Lactose: This form consists of agglomerates of fine lactose particles.[2]

Granulated lactose combines the high compaction properties of fine crystals with the good

flowability of coarser particles, making it suitable for direct compression.[2][6]

Quantitative Specifications of Lactose Grades
The selection of a lactose grade is heavily influenced by its quantitative specifications. These

parameters dictate the powder's behavior during manufacturing and its impact on the final

dosage form's quality.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sympatec.com/en/applications/lactose-particle-size-analysis
https://www.tainstruments.com/pdf/literature/RH123.pdf
https://www.pharmaexcipients.com/wp-content/uploads/2020/11/ARMOR-PHARMA-Most-important-things-you-would-like-to-know-about-lactose.pdf
https://www.apexvia.com/lactose-as-a-diluent-impact-of-different-grades-on-tablet-compressibility-and-formability/
https://www.pharmaexcipients.com/wp-content/uploads/2020/11/ARMOR-PHARMA-Most-important-things-you-would-like-to-know-about-lactose.pdf
https://www.sympatec.com/en/applications/lactose-particle-size-analysis
https://drug-dev.com/lactose-in-pharmaceutical-applications/
https://pharma.lactalisingredients.com/2024/04/17/pharmaceutical-lactose-in-what-form-and-for-what-use/
https://www.pharmaexcipients.com/news/flowlac-brochure-meggle/
https://www.sympatec.com/en/applications/lactose-particle-size-analysis
https://www.apexvia.com/lactose-as-a-diluent-impact-of-different-grades-on-tablet-compressibility-and-formability/
http://www.phexcom.cn/UploadFiles/20130217102234_5017.pdf
https://www.pharmaceutical-networking.com/wp-content/uploads/2017/07/Spray-dried-lactose-grades-for-direct-compression-FlowLac%C2%AE.pdf
https://www.apexvia.com/lactose-as-a-diluent-impact-of-different-grades-on-tablet-compressibility-and-formability/
https://dfepharma.com/media/0nbleqd4/choosing-the-optimal-lactose-and-mcc-grade-for-formulating-moisture-sensitive-drugs.pdf
http://www.phexcom.cn/UploadFiles/20130217102234_5017.pdf
https://www.pharmaexcipients.com/wp-content/uploads/2020/11/ARMOR-PHARMA-Most-important-things-you-would-like-to-know-about-lactose.pdf
https://www.pharmaexcipients.com/wp-content/uploads/2020/11/ARMOR-PHARMA-Most-important-things-you-would-like-to-know-about-lactose.pdf
https://pharma.lactalisingredients.com/2024/04/17/pharmaceutical-lactose-in-what-form-and-for-what-use/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grade Type

Primary

Manufacturing

Process

Key Physical

Characteristics
Primary Application

Milled Mechanical Milling

Fine, angular

particles; poor flow;

good binding.[5]

Wet Granulation, Dry

Granulation.[2][5]

Sieved Sieving

Coarse particles with

narrow size

distribution; good

flowability.[2]

Capsule and Sachet

Filling.[6]

Spray-Dried Spray Drying

Spherical

agglomerates;

excellent flow; good

compressibility.[3][5]

Direct Compression.

[5][6]

Anhydrous Roller Drying

Irregular flakes;

excellent

compressibility; good

for moisture-sensitive

APIs.[5][8][10]

Direct Compression,

especially high-speed.

[5]

Granulated Agglomeration

Porous agglomerates;

good flow and

compaction.[2][6]

Direct Compression,

Capsules.[5][6]
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Property Milled Lactose
Spray-Dried

Lactose

Anhydrous

Lactose

Granulated

Lactose

Median Particle

Size (d50)
~70 µm[11] ~95-105 µm[11]

~203-270 µm[11]

[12]
~126 µm[12]

Flowability
Poor to

Moderate[5]
Excellent[3][5] Good[5] Good[5]

Compressibility Moderate[5]
Good to

Excellent[9]
Excellent[5] Good[10]

Bulk Density

(g/cm³)
Varies Varies ~0.68[12] ~0.55[12]

Tapped Density

(g/cm³)
Varies Varies ~0.80[12] ~0.67[12]

Hausner Ratio > 1.25 < 1.15 ~1.17[12] ~1.22[12]

Logical Selection of Lactose Grade
Choosing the appropriate grade of lactose is a critical decision in formulation development. The

selection process is guided by the intended manufacturing process and the properties of the

active pharmaceutical ingredient (API).
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Dosage Form & API Properties

Select Manufacturing Process

Wet Granulation

  Good for poor flow APIs

Direct Compression

  Cost-effective, fewer steps

Capsule / Sachet Filling

  Requires good powder flow

Use Milled Lactose
(Good binding, tolerates wet process)

Use Spray-Dried Lactose
(Excellent flow & compressibility)

Use Anhydrous Lactose
(High compressibility, for moisture-sensitive APIs)

Use Granulated or Sieved Lactose
(Good flowability)

Lactose Sample Characterization

Receive Lactose Sample

Identification (TLC) Particle Size (Laser Diffraction) Water Content (LOD / Karl Fischer) Flowability (Hausner Ratio)

Identity Confirmed PSD within Specification Moisture within Specification Flow Properties Acceptable

Release for Formulation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1148351?utm_src=pdf-custom-synthesis
https://drug-dev.com/lactose-in-pharmaceutical-applications/
https://www.pharmaexcipients.com/wp-content/uploads/2020/11/ARMOR-PHARMA-Most-important-things-you-would-like-to-know-about-lactose.pdf
https://www.sympatec.com/en/applications/lactose-particle-size-analysis
https://www.tainstruments.com/pdf/literature/RH123.pdf
https://www.apexvia.com/lactose-as-a-diluent-impact-of-different-grades-on-tablet-compressibility-and-formability/
https://www.apexvia.com/lactose-as-a-diluent-impact-of-different-grades-on-tablet-compressibility-and-formability/
https://pharma.lactalisingredients.com/2024/04/17/pharmaceutical-lactose-in-what-form-and-for-what-use/
https://pharma.lactalisingredients.com/2024/04/17/pharmaceutical-lactose-in-what-form-and-for-what-use/
https://www.pharmaexcipients.com/news/flowlac-brochure-meggle/
http://www.phexcom.cn/UploadFiles/20130217102234_5017.pdf
https://www.pharmaceutical-networking.com/wp-content/uploads/2017/07/Spray-dried-lactose-grades-for-direct-compression-FlowLac%C2%AE.pdf
https://dfepharma.com/media/0nbleqd4/choosing-the-optimal-lactose-and-mcc-grade-for-formulating-moisture-sensitive-drugs.pdf
https://www.researchgate.net/publication/26238449_The_compressibility_and_compactibility_of_different_types_of_lactose
https://ima.it/pharma/lubricant-sensitivity-of-direct-compression-grades-of-lactose-in-continuous-batch-tableting-process/
https://ima.it/pharma/lubricant-sensitivity-of-direct-compression-grades-of-lactose-in-continuous-batch-tableting-process/
https://www.benchchem.com/product/b1148351#understanding-the-grades-of-d-lactose-monohydrate-for-pharmaceutical-use
https://www.benchchem.com/product/b1148351#understanding-the-grades-of-d-lactose-monohydrate-for-pharmaceutical-use
https://www.benchchem.com/product/b1148351#understanding-the-grades-of-d-lactose-monohydrate-for-pharmaceutical-use
https://www.benchchem.com/product/b1148351#understanding-the-grades-of-d-lactose-monohydrate-for-pharmaceutical-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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